Pyrolyzed egg yolk as an efficient bifunctional electrocatalyst for oxygen reduction and evolution reactions†
RSC Advances Pub Date: 2015-10-29 DOI: 10.1039/C5RA22066A
Abstract
A novel electrocatalyst of heteroatom-doped carbon (HDC) has been developed via facile pyrolysis of hen egg yolk without incorporating external heteroatoms. This HDC showed a high electrocatalytic activity towards oxygen reduction/evolution reactions in alkaline media, which indicates that it might be a very promising alternative to costly Pt-based electrocatalysts.

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